Cas no 1351609-54-5 (N-{2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide)

• Product Name: N-{2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• CAS No: 1351609-54-5
• MF: C₁₉H₂₁N₅O₃S
• MW: 399.466742277145
• CID: 6383057
• PubChem ID: 56765832
• Update Time: 2024-01-15

N-{2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• N-[2-(6-oxo-3-pyrazol-1-ylpyridazin-1-yl)ethyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• VU0538346-1
• 1351609-54-5
• AKOS024540799
• F6232-0046
• N-(2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)ethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• N-{2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]ethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

• Inchi： 1S/C19H21N5O3S/c25-19-9-8-18(23-12-3-10-20-23)22-24(19)13-11-21-28(26,27)17-7-6-15-4-1-2-5-16(15)14-17/h3,6-10,12,14,21H,1-2,4-5,11,13H2
• InChI Key： JFBBSYNLVTUJBY-UHFFFAOYSA-N
• SMILES： C1=C2C(CCCC2)=CC=C1S(NCCN1N=C(N2C=CC=N2)C=CC1=O)(=O)=O

Computed Properties

• Exact Mass: 399.13651072g/mol
• Monoisotopic Mass: 399.13651072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins